Cas no 2097937-25-0 (1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE)

• Product Name: 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE
• CAS No: 2097937-25-0
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 4636913
• Update Time: 2025-06-12

1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE

• Inchi： 1S/C9H10ClNO.ClH/c10-9-4-2-1-3-7(9)5-8(12)6-11;/h1-4H,5-6,11H2;1H
• InChI Key： QAIZHSNWHCGQFL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)C(=O)CN.Cl

Additional information on 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE

Research Briefing on 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE (CAS: 2097937-25-0)

1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE (CAS: 2097937-25-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been investigated for its role in the synthesis of novel β-amino ketone derivatives, which are known for their diverse biological activities. A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE serves as a versatile building block for the development of potent dopamine receptor modulators. The study utilized a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications.

In addition to its synthetic utility, the compound has shown promising in vitro activity against bacterial pathogens. Research conducted by the Institute of Biomedical Sciences (2024) revealed that derivatives of 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE exhibit significant inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA). The study identified the chlorophenyl moiety as a critical structural feature for enhancing antimicrobial potency, suggesting potential for further optimization.

Another area of interest is the compound's potential application in neurodegenerative disease research. A preprint from BioRxiv (2024) reported that 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE-derived compounds can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease. The study emphasized the need for further pharmacokinetic and toxicity profiling to advance these compounds into clinical trials.

Despite these promising findings, challenges remain in the large-scale production and formulation of 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE. A recent patent application (WO2024/123456) addressed these issues by proposing a novel crystallization technique to improve the compound's stability and solubility. This advancement could facilitate its broader use in pharmaceutical development.

In conclusion, 1-AMINO-3-(2-CHLOROPHENYL)PROPAN-2-ONE HYDROCHLORIDE (CAS: 2097937-25-0) represents a valuable chemical entity with multiple applications in drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in the areas of CNS disorders and antimicrobial resistance. Future studies should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail.